(4-Benzyloxy-3-methoxy-benzyl)-furan-2-ylmethyl-amine

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-(3-methoxy-4-phenylmethoxyphenyl)methanamine
• InChI: InChI=1S/C20H21NO3/c1-22-20-12-17(13-21-14-18-8-5-11-23-18)9-10-19(20)24-15-16-6-3-2-4-7-16/h2-12,21H,13-15H2,1H3
• InChI Key: YFPGFGQWWLYWNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CO2)OCC3=CC=CC=C3

Description

N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE is a chemical compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a benzyloxy group, a methoxy group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 4-benzyloxy-3-methoxybenzaldehyde with a suitable amine, followed by the introduction of the furan ring through a series of chemical reactions. The reaction conditions often include the use of solvents such as methanol or chloroform and catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The benzyloxy and methoxy groups can undergo substitution reactions with suitable reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, including specific temperatures and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE include:

• 4-Benzyloxy-3-methoxybenzaldehyde
• 4-Benzyloxy-3-methoxybenzyl alcohol
• 4-Benzyloxy-3-methoxyphenylacetic acid

Uniqueness

N-4-(BENZYLOXY)-3-METHOXYBENZYLMETHANAMINE is unique due to its specific combination of functional groups and its potential applications in various fields. Its structure allows for diverse chemical reactions and interactions, making it a valuable compound for research and industrial purposes.